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Compound of Interest

Compound Name: Isopropalin

Cat. No.: B128930

Introduction

Paarlan was a selective, pre-emergent herbicide developed for the control of annual grasses
and broadleaf weeds. Its active ingredient, isopropalin, belongs to the dinitroaniline class of
herbicides, a group known for its inhibitory effect on plant cell division. Introduced in 1969,
Paarlan was notably used in tobacco cultivation.[1] Marketed by DowElanco in the United
States and Australia from 1972, it has since been deemed obsolete, with its U.S. registration
canceled on August 26, 1987.[2] This guide provides a detailed technical overview of the
history, chemical properties, mode of action, and toxicological profile of Paarlan and its active
ingredient, isopropalin.

Chemical and Physical Properties of Isopropalin

Isopropalin (2,6-dinitro-N,N-dipropylcumidine) is an orange liquid with low water solubility and
high volatility. These properties necessitated its incorporation into the soil after application to
prevent degradation by ultraviolet light and loss through volatilization.[1]

Table 1: Chemical and Physical Properties of Isopropalin
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Property Value Reference
Chemical Formula C15H23N304 [3]

Molar Mass 309.366 g/mol [1]
Appearance Orange liquid [1]

Water Solubility 0.11 ppm (at 25°C) [1]

Vapor Pressure 3.0 x 10=> mm Hg (at 30°C) [1][4]

Oral LDso (Rat) >5000 mg/kg [3]

Mode of Action: Disruption of Microtubule
Formation

The herbicidal activity of isopropalin, like other dinitroanilines, stems from its ability to disrupt
microtubule polymerization in plant cells.[5][6] Microtubules are essential components of the
cytoskeleton, playing a critical role in cell division (mitosis) by forming the spindle fibers that

segregate chromosomes.

Isopropalin binds to tubulin, the protein subunit of microtubules, preventing their assembly.[5]
[6] This disruption of microtubule formation leads to a failure of mitosis, inhibiting root and shoot

growth in susceptible plants.[7]

Caption: Mechanism of isopropalin's herbicidal action.

Efficacy and Application

Paarlan was formulated as a 69% isopropalin emulsifiable concentrate and was primarily
registered for use on tobacco.[1] It was also potentially registered for use on white potatoes
and tomatoes.[1] As a pre-emergent herbicide, it was applied to the soil before weed seeds

germinated.

Table 2: Weeds Controlled by Paarlan (Isopropalin)
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Weed Type Species

Barnyardgrass, Crabgrass, Foxtails,
Annual Grasses Goosegrass, Johnsongrass (from seed),

Ryegrass

Carpetweed, Chickweed, Lambsquarters,
Broadleaf Weeds )
Pigweed, Purslane

Note: This list is compiled from general information on dinitroaniline herbicides and may not be
exhaustive for Paarlan specifically.

Environmental Fate: Soil Persistence

Isopropalin is recognized as one of the most persistent dinitroaniline herbicides.[1] Its
persistence in soil is influenced by environmental conditions, particularly the presence of
oxygen.

Table 3: Soil Half-life of Isopropalin

Condition Temperature Half-life Reference
Aerobic 30°C 3.5 months [8]
Aerobic 15°C 13.3 months [8]
) 0.17 months (approx.
Anaerobic 30°C [8]
5 days)
Field (Greenhouse) Not Specified 6 months [1]
Field Not Specified Nearly 10 months [1]

Toxicological Profile

The toxicological data for isopropalin indicates a low acute oral toxicity in rats. However, sub-
chronic exposure to high doses has been shown to produce adverse effects.

Table 4: Toxicological Data for Isopropalin
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Study Type  Species Route Dosage Effects Reference
Acute Oral
o Rat Oral >5000 mg/kg  LDso [3]
Toxicity
Reduced
hemoglobin,
lowered
90-Day Sub- ] N )
) Rat Oral (diet) Not specified hematocrit, [1]
chronic

altered organ
weights at

higher doses.

No-
90-Day Sub- ] Observed-
) Rat Oral (diet) 15 mg/kg/day
chronic Effect Level
(NOEL)

Experimental Protocols
Analysis of Isopropalin Residues in Soil (General
Protocol)

This protocol outlines a general procedure for the determination of isopropalin residues in soill,
based on common methods for dinitroaniline herbicide analysis.
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Start: Collect Soil Sample

Air dry and sieve the soil sample

Extract with organic solvent (e.g., acetonitrile/water)

Clean up the extract using a Florisil cartridge

Analyze by Gas Chromatography (GC) with Electron Capture Detector (ECD) or Mass Spectrometry (MS)

End: Quantify Isopropalin Residue

Click to download full resolution via product page
Caption: Workflow for isopropalin residue analysis in soil.
Methodology:

o Sample Preparation: A representative soil sample is collected, air-dried, and sieved to
ensure homogeneity.

o Extraction: A known weight of the prepared soil is extracted with a suitable organic solvent
mixture, such as acetonitrile-water (99:1), to transfer the isopropalin from the soil matrix into
the liquid phase.[3]
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o Cleanup: The resulting extract is passed through a solid-phase extraction (SPE) cartridge,
typically containing Florisil, to remove interfering compounds.[3]

e Analysis: The cleaned extract is then analyzed using gas chromatography (GC). An electron
capture detector (ECD) is commonly used for the detection of dinitroanilines due to their
halogenated nature. Confirmation of the identity and quantity of isopropalin can be
achieved using a mass spectrometer (MS) as the detector.[3]

o Quantification: The concentration of isopropalin in the sample is determined by comparing
the peak area from the sample chromatogram to a calibration curve generated from
standards of known isopropalin concentrations.

90-Day Oral Toxicity Study in Rats (General Protocol)

This protocol describes a generalized 90-day sub-chronic oral toxicity study in rodents, based
on established guidelines.

Methodology:

Animal Selection and Acclimation: Healthy, young adult rats of a specified strain are
randomly assigned to control and treatment groups. The animals are acclimated to the
laboratory conditions for a specified period before the study begins.

» Dose Administration: Isopropalin is incorporated into the diet at various concentrations to
achieve the desired daily dose levels. A control group receives the same diet without the test
substance.

o Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food
consumption are measured weekly.

» Clinical Pathology: At the end of the 90-day period, blood samples are collected for
hematological and clinical chemistry analyses. Parameters such as hemoglobin
concentration and hematocrit are measured.

» Necropsy and Histopathology: All animals are subjected to a gross necropsy. The weights of
major organs are recorded. Tissues from all organs are preserved and examined
microscopically for any treatment-related changes.
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Conclusion

Paarlan, with its active ingredient isopropalin, played a role in weed management, particularly
in tobacco farming, during the latter half of the 20th century. As a member of the dinitroaniline
family, its mode of action through the inhibition of microtubule assembly is a well-understood
mechanism. While effective, its persistence in the environment was a notable characteristic.
Due to a variety of factors, including the development of newer herbicides, Paarlan is no longer
in use, and its registration has been canceled in the United States. This technical guide has
provided a historical and scientific overview of this obsolete herbicide for research and
informational purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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